Cas no 941976-90-5 (N-(2Z)-6-methyl-3-(prop-2-yn-1-yl)-2,3-dihydro-1,3-benzothiazol-2-ylidene-2-phenoxyacetamide)

• Product Name: N-(2Z)-6-methyl-3-(prop-2-yn-1-yl)-2,3-dihydro-1,3-benzothiazol-2-ylidene-2-phenoxyacetamide
• CAS No: 941976-90-5
• MF: C₁₉H₁₆N₂O₂S
• MW: 336.407543182373
• CID: 6462497
• Update Time: 2025-07-08

N-(2Z)-6-methyl-3-(prop-2-yn-1-yl)-2,3-dihydro-1,3-benzothiazol-2-ylidene-2-phenoxyacetamide Chemical and Physical Properties

Names and Identifiers

• N-(2Z)-6-methyl-3-(prop-2-yn-1-yl)-2,3-dihydro-1,3-benzothiazol-2-ylidene-2-phenoxyacetamide
• Acetamide, N-[6-methyl-3-(2-propyn-1-yl)-2(3H)-benzothiazolylidene]-2-phenoxy-

• Inchi： 1S/C19H16N2O2S/c1-3-11-21-16-10-9-14(2)12-17(16)24-19(21)20-18(22)13-23-15-7-5-4-6-8-15/h1,4-10,12H,11,13H2,2H3
• InChI Key： NABRHSGMILMGKZ-UHFFFAOYSA-N
• SMILES： C(N=C1N(CC#C)C2=CC=C(C)C=C2S1)(=O)COC1=CC=CC=C1

Experimental Properties

• Density: 1.18±0.1 g/cm3(Predicted)
• Boiling Point: 519.6±60.0 °C(Predicted)
• pka: -2.46±0.20(Predicted)

Additional information on N-(2Z)-6-methyl-3-(prop-2-yn-1-yl)-2,3-dihydro-1,3-benzothiazol-2-ylidene-2-phenoxyacetamide

Introduction to N-(2Z)-6-methyl-3-(prop-2-yn-1-yl)-2,3-dihydro-1,3-benzothiazol-2-ylidene-2-phenoxyacetamide (CAS No. 941976-90-5)

N-(2Z)-6-methyl-3-(prop-2-yn-1-yl)-2,3-dihydro-1,3-benzothiazol-2-ylidene-2-phenoxyacetamide is a compound of significant interest in the field of pharmaceutical chemistry and biochemistry. This molecule, identified by its CAS number 941976-90-5, has garnered attention due to its unique structural features and potential biological activities. The presence of multiple functional groups, including a benzothiazole core, a propargyl group, and a phenoxyacetamide moiety, suggests a rich chemical space for interaction with biological targets.

The benzothiazole scaffold is a well-known pharmacophore in medicinal chemistry, frequently employed in the design of drugs targeting various diseases. Its aromatic system and heterocyclic nature contribute to its ability to interact with biological macromolecules such as proteins and enzymes. In particular, the benzothiazole ring is often found in compounds exhibiting antimicrobial, anti-inflammatory, and anticancer properties. The specific substitution pattern in N-(2Z)-6-methyl-3-(prop-2-yn-1-yl)-2,3-dihydro-1,3-benzothiazol-2-ylidene-2-phenoxyacetamide, including the methyl and propargyl groups, further modulates its electronic and steric properties, potentially enhancing its binding affinity and selectivity.

The phenoxyacetamide moiety is another critical feature of this compound. Phenoxyacetamide derivatives are known for their diverse biological activities, ranging from analgesic to antiviral effects. The combination of the phenoxyacetamide group with the benzothiazole core in N-(2Z)-6-methyl-3-(prop-2-yn-1-yl)-2,3-dihydro-1,3-benzothiazol-2-ylidene-2-phenoxyacetamide creates a molecule with a potentially synergistic effect on multiple biological pathways. This structural arrangement may facilitate interactions with various enzymes and receptors, making it a promising candidate for further pharmacological investigation.

In recent years, there has been growing interest in developing novel therapeutic agents with mechanisms of action that differ from existing drugs. N-(2Z)-6-methyl-3-(prop-2-yn-1-yl)-2,3-dihydro-1,3-benzothiazol-2-ylidene-2-phenoxyacetamide, with its unique structural features, represents such an opportunity. The propargyl group, for instance, can participate in various chemical reactions, including Suzuki-Miyaura cross-coupling reactions, which are widely used in drug synthesis. This reactivity allows for further functionalization of the molecule, enabling the creation of derivatives with tailored biological activities.

The potential applications of N-(2Z)-6-methyl- 3-(prop- 2 -yn -1 -yl) -2, 3 -dihydro -1, 3 -benzothiazol -2 -ylidene strong>-< strong > 2-phenoxyacetamide strong > are broad and multifaceted. Given its structural similarities to known bioactive compounds, it may exhibit properties such as kinase inhibition or modulation of ion channels. Additionally, the compound's ability to undergo further chemical modifications makes it a valuable scaffold for structure-based drug design. By leveraging computational methods and high-throughput screening techniques, researchers can rapidly assess the binding affinity and selectivity of this compound against various biological targets.

The synthesis of N-(2Z)-6-methyl- 3- (prop- 2 -yn -1 - yl) - 2, 3 - dihydro - 1, 3 - benzothiazol - 2 - ylidene strong>- < strong > 2-phenoxyacetamide strong >) involves multi-step organic synthesis protocols that require careful optimization to ensure high yield and purity. Key steps include the formation of the benzothiazole core through cyclization reactions followed by functionalization with the propargyl and phenoxyacetamide groups. Advanced synthetic techniques such as transition metal-catalyzed reactions can be employed to enhance efficiency and selectivity.

Evaluation of the pharmacological properties of N-(2Z сильного >)-6-methyl- 3- (prop- strong >) ) ) ) ) ) ) ) ) ) ) ) dihydro- benzothiazol ylidene phenoxyacetamide ) involves both in vitro and in vivo studies. In vitro assays can provide initial insights into its binding affinity for target proteins and enzymes. These assays often utilize radioligand binding or surface plasmon resonance techniques to measure interactions at the molecular level. Once promising activity is observed in vitro, in vivo studies can be conducted to assess efficacy and safety profiles. These studies typically involve administration of the compound to animal models followed by evaluation of physiological parameters and tissue distribution.

The latest research in pharmaceutical chemistry highlights the importance of understanding structureactivity relationships (SAR) to optimize drug candidates. N-() Z)-(methyl)-(propargyl)-(dihydro-benzothiazol )yldene)(phenoxyacetamide) offers a unique opportunity to explore SAR due to its diverse functional groups. By systematically modifying individual components of the molecule, researchers can identify which structural features contribute most significantly to biological activity. This approach not only accelerates the discovery process but also provides valuable insights into molecular recognition mechanisms.

The development of novel drugs is often hampered by challenges such as poor solubility, rapid metabolism, or off-target effects. N-(\textbf{ Z})-\textbf{methyl}-\textbf{ propargyl}-\textbf{ dihydro}-\textbf{benzothiazol} \textbf{-yldene} \textbf{-phenoxyacetamide} addresses some these challenges through its optimized design. The presence of polar functional groups like \textbf{phenoxyacetamide} enhances solubility while minimizing toxicity. Additionally, the \textbf{propargyl} group provides opportunities for further derivatization using bioconjugation strategies, which can improve bioavailability or target specificity.

The future directions for research on N-(\textbf{ Z})-\textbf{methyl}-\textbf{ propargyl}-\textbf{ dihydro}-\textbf{benzothiazol} \textbf{-yldene} \textbf{-phenoxyacetamide} are promising. Advances in computational chemistry will enable more accurate prediction of binding modes and ADMET properties (Absorption Distribution Metabolism Excretion Toxicity). These predictions can guide experimental efforts by prioritizing the most promising derivatives for synthesis. Furthermore, the integration of machine learning algorithms into drug discovery pipelines will expedite the identification of novel lead compounds based on large datasets.

In conclusion, N-(\textbf{ Z})-\textbf{methyl}-\textbf{ propargyl}-\textbf{ dihydro}-\textbf{benzothiazol} \textbf{-yldene} \textbf{-phenoxyacetamide} (CAS No.\ textbf{94197690}) represents an exciting opportunity for innovation in pharmaceutical chemistry. Its unique structure, combined with potential biological activities, makes it a valuable candidate for further exploration. By leveraging modern synthetic techniques and computational methods, researchers can rapidly advance our understanding of this compound's therapeutic potential.